Cas no 62384-32-1 (Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl-)
62384-32-1 structure
Product Name:Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl-
CAS No:62384-32-1
MF:C14H13ClO2
MW:248.704823255539
CID:446747
PubChem ID:12338548
Update Time:2025-04-19
Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl-
- 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methylphenol
- DTXSID00491676
- 62384-32-1
- SCHEMBL19236232
-
- Inchi: 1S/C14H13ClO2/c1-9-2-4-13(16)10(6-9)7-11-8-12(15)3-5-14(11)17/h2-6,8,16-17H,7H2,1H3
- InChI Key: NERDVJTZCGNBEC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)CC1C(=CC=C(C)C=1)O)O
Computed Properties
- Exact Mass: 248.06049
- Monoisotopic Mass: 248.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
Phenol, 2-[(5-chloro-2-hydroxyphenyl)methyl]-4-methyl- Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Julia M. Yeomans Soft Matter, 2010,6, 703-704
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